Cas no 819792-77-3 (2-Propen-1-one, 1,3-bis[3,5-bis(trifluoromethyl)phenyl]-)

2-Propen-1-one, 1,3-bis[3,5-bis(trifluoromethyl)phenyl]- structure
819792-77-3 structure
Product Name:2-Propen-1-one, 1,3-bis[3,5-bis(trifluoromethyl)phenyl]-
CAS No:819792-77-3
MF:C19H8F12O
MW:480.247067451477
CID:702439
PubChem ID:71420727
Update Time:2025-04-19

2-Propen-1-one, 1,3-bis[3,5-bis(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 1,3-bis[3,5-bis(trifluoromethyl)phenyl]-
    • 1,3-bis[3,5-bis(trifluoromethyl)phenyl]prop-2-en-1-one
    • DTXSID20839910
    • 819792-77-3
    • Inchi: 1S/C19H8F12O/c20-16(21,22)11-3-9(4-12(7-11)17(23,24)25)1-2-15(32)10-5-13(18(26,27)28)8-14(6-10)19(29,30)31/h1-8H
    • InChI Key: IXFDIRODFSZSOY-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C(F)(F)F)C=C(C(C=CC2C=C(C(F)(F)F)C=C(C(F)(F)F)C=2)=O)C=1)(F)F

Computed Properties

  • Exact Mass: 480.0383528g/mol
  • Monoisotopic Mass: 480.0383528g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 13
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 3
  • Complexity: 640
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 7.2
  • Topological Polar Surface Area: 17.1Ų
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